6-(4-bromophenyl)-1-butyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Molecular Formula: C18H17BrF3N3
• Molecular Weight: 412.2 g/mol
• IUPAC Name: 6-(4-bromophenyl)-1-butyl-3-methyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C18H17BrF3N3/c1-3-4-9-25-17-16(11(2)24-25)14(18(20,21)22)10-15(23-17)12-5-7-13(19)8-6-12/h5-8,10H,3-4,9H2,1-2H3
• InChI Key: UJIZYMVWJXEPLF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(=N1)C)C(=CC(=N2)C3=CC=C(C=C3)Br)C(F)(F)F

Description

6-(4-bromophenyl)-1-butyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound that belongs to the pyrazolo[3,4-b]pyridine family. This compound is characterized by the presence of a bromophenyl group, a butyl chain, a methyl group, and a trifluoromethyl group attached to the pyrazolo[3,4-b]pyridine core. The unique structure of this compound makes it a subject of interest in various fields of scientific research, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(4-bromophenyl)-1-butyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine typically involves multiple steps, starting from commercially available precursors. One common synthetic route involves the reaction of 4-bromoacetophenone with a suitable aldehyde in the presence of a base to form a chalcone intermediate. This intermediate is then treated with 2-cyanothioacetamide to form a pyridinethione, which is further reacted with various reagents to yield the final pyrazolo[3,4-b]pyridine derivative .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity of the final product.